Cas no 2171675-43-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(5-methylfuran-2-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(5-methylfuran-2-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171675-43-5
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 5992294
• PubChem ID: 165446120
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(5-methylfuran-2-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(5-methylfuran-2-yl)ethylcarbamoyl}propanoic acid
• 2171675-43-5
• EN300-1494742
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(5-methylfuran-2-yl)ethyl]carbamoyl}propanoic acid

• Inchi： 1S/C26H26N2O6/c1-15-11-12-23(34-15)16(2)27-25(31)22(13-24(29)30)28-26(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-12,16,21-22H,13-14H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DAVWUFDQLYVDBB-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)C1=CC=C(C)O1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(5-methylfuran-2-yl)ethylcarbamoyl}propanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(5-methylfuran-2-yl)ethylcarbamoyl}propanoic acid (CAS: 2171675-43-5)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(5-methylfuran-2-yl)ethylcarbamoyl}propanoic acid (CAS: 2171675-43-5) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative with a 5-methylfuran-2-yl moiety represents a novel class of building blocks for peptide synthesis and drug development. Recent studies have focused on its unique structural features that combine the stability of Fmoc protection with the potential bioactivity of the furan-containing side chain.

Recent synthetic approaches to this compound have demonstrated improved yields through optimized coupling conditions between Fmoc-protected β-amino acids and 1-(5-methylfuran-2-yl)ethylamine derivatives. The compound's stability under standard peptide synthesis conditions has been confirmed, making it particularly valuable for solid-phase peptide synthesis applications. Researchers at several institutions have reported successful incorporation of this building block into various peptide sequences without significant epimerization or side reactions.

Biological evaluations have revealed promising interactions with specific protein targets. Preliminary data suggest that peptides containing this modified amino acid exhibit enhanced binding affinity to certain G-protein coupled receptors (GPCRs), particularly those involved in inflammatory pathways. The 5-methylfuran moiety appears to contribute to this enhanced binding through hydrophobic interactions and potential hydrogen bonding with receptor residues.

Structural analysis through X-ray crystallography and NMR spectroscopy has provided detailed insights into the conformational preferences of this compound. The presence of both the Fmoc group and the furan-containing side chain creates unique steric and electronic effects that influence the molecule's three-dimensional structure. These structural characteristics may explain its observed biological activity and stability profile.

In drug delivery applications, this compound has shown potential as a prodrug linker due to its selective cleavage properties under physiological conditions. The furan ring appears to confer pH-sensitive characteristics while maintaining stability in circulation, making it particularly interesting for targeted drug delivery systems. Several research groups are currently exploring its use in antibody-drug conjugates (ADCs) and other targeted therapies.

Future research directions include further optimization of synthetic routes to improve scalability, expanded biological screening against additional therapeutic targets, and detailed pharmacokinetic studies. The compound's unique combination of structural features positions it as a versatile tool for both basic research and pharmaceutical development in areas ranging from peptide therapeutics to drug delivery systems.